Cas no 2088089-54-5 (5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE)

• Product Name: 5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE
• CAS No: 2088089-54-5
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• CID: 5707282
• PubChem ID: 126622101
• Update Time: 2023-10-15

5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18553869
• 2088089-54-5
• 5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE
• 1,6-Naphthyridine-2-carbonitrile, 5-chloro-3-methoxy-

• Inchi： 1S/C10H6ClN3O/c1-15-9-4-6-7(14-8(9)5-12)2-3-13-10(6)11/h2-4H,1H3
• InChI Key： RMIKWOPNGRFGEG-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(=C(C#N)N=C2C=CN=1)OC

Computed Properties

• Exact Mass: 219.0199395g/mol
• Monoisotopic Mass: 219.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 445.2±40.0 °C(Predicted)
• pka: -0.77±0.30(Predicted)